2,3,4,6-Tetrafluorobenzotrifluoride
Cat. No. B1586164
M. Wt: 218.07 g/mol
InChI Key: TXCAZKMXLKWUTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05096928
Procedure details
110 g of 2,3,4,6-tetrafluorobenzotrifluoride in 200 ml of tetrahydrofuran are initially introduced into a stainless steel autoclave of capacity 0.7 1, and 30 ml of liquid ammonia are injected. The batch is then heated at 100° C. for 3 hours (maximum pressure: 10 bar). After cooling, the pressure is released and the liquid phase is subjected to fractional distillation. First, at a boiling point of 47° C.-48° C./8 mbar, 42 g of 2,3,5-trifluoro-6-trifluoromethylaniline are obtained, and then, following an intermediate fraction and at a boiling point of 75° C.-78° C./ 8 mbar, 46 g of 2,3,5-trifluoro-4-trifluoromethylaniline.
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
liquid
Quantity
30 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
F[C:2]1[C:7]([F:8])=[C:6]([F:9])[CH:5]=[C:4]([F:10])[C:3]=1[C:11]([F:14])([F:13])[F:12].[NH3:15]>O1CCCC1>[F:8][C:7]1[C:6]([F:9])=[CH:5][C:4]([F:10])=[C:3]([C:11]([F:14])([F:13])[F:12])[C:2]=1[NH2:15]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
110 g
|
|
Type
|
reactant
|
|
Smiles
|
FC1=C(C(=CC(=C1F)F)F)C(F)(F)F
|
[Compound]
|
Name
|
stainless steel
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
[Compound]
|
Name
|
liquid
|
|
Quantity
|
30 mL
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N
|
|
Name
|
|
|
Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
100 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the liquid phase is subjected to fractional distillation
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(N)C(=C(C=C1F)F)C(F)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 42 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
